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Compound of Interest

Compound Name:
2-Chloroaniline hydrochloride-

13C6

Cat. No.: B12415814 Get Quote

Technical Guide: 2-Chloroaniline Hydrochloride-
¹³C₆
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Chloroaniline Hydrochloride-¹³C₆, its applications as an internal standard, and

representative experimental protocols. This isotopically labeled compound is a critical tool in

quantitative analytical studies, particularly in mass spectrometry-based assays.

Chemical and Physical Properties
2-Chloroaniline Hydrochloride-¹³C₆ is the hydrochloride salt of 2-chloroaniline, where all six

carbon atoms of the benzene ring are the ¹³C isotope. This isotopic labeling provides a distinct

mass shift, making it an ideal internal standard for quantitative analysis of 2-chloroaniline and

related compounds.

General Properties
The following table summarizes the key chemical properties of 2-Chloroaniline Hydrochloride-

¹³C₆.
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Property Value Source

Chemical Name
2-Chloroaniline Hydrochloride-

¹³C₆
-

CAS Number 1261170-86-8 [1]

Molecular Formula ¹³C₆H₇Cl₂N

Molecular Weight 169.99 g/mol

Isotopic Purity ≥99 atom % ¹³C

Chemical Purity ≥98% (CP)

Physical Form Solid

Color White to off-white [1]

Storage Temperature 2-8°C

SMILES String

N[13C]1=--INVALID-LINK--

[13CH]=[13CH][13CH]=

[13CH]1.Cl

Physical Properties of Unlabeled 2-Chloroaniline
Hydrochloride
Precise physical property data for the ¹³C₆ labeled compound are not readily available in the

public domain. However, the physical properties of the unlabeled 2-Chloroaniline Hydrochloride

can be used as a close approximation.

Property Value Source

Melting Point 220°C (sublimates) [2]

Boiling Point Not available -

Solubility Soluble in water and methanol. [2]

Spectroscopic Data
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Detailed spectroscopic data for 2-Chloroaniline Hydrochloride-¹³C₆ are not publicly available.

Researchers should obtain a certificate of analysis from the supplier or perform their own

spectroscopic analysis. The expected spectral characteristics are outlined below.

Technique Expected Characteristics

¹H NMR

The proton NMR spectrum is expected to be

similar to that of unlabeled 2-chloroaniline

hydrochloride, showing characteristic signals for

the aromatic and amine protons.

¹³C NMR

The ¹³C NMR spectrum will show signals for the

six ¹³C-labeled carbon atoms in the aromatic

ring. The chemical shifts will be similar to the

unlabeled compound, but the signals will be

significantly enhanced due to the isotopic

enrichment.

Mass Spectrometry (MS)

The mass spectrum will show a molecular ion

peak corresponding to the ¹³C₆-labeled cation.

The key feature is a mass shift of +6 amu

compared to the unlabeled compound.

Infrared (IR) Spectroscopy

The IR spectrum is expected to be very similar

to the unlabeled compound, with characteristic

absorption bands for N-H, C-H, C=C (aromatic),

and C-Cl bonds.

Synthesis
A detailed experimental protocol for the synthesis of 2-Chloroaniline Hydrochloride-¹³C₆ is not

publicly available. However, a general synthetic strategy would involve the use of a ¹³C₆-

labeled benzene ring as a starting material. A plausible synthetic route is the reduction of 1-

chloro-2-nitrobenzene-¹³C₆.

The synthesis of the unlabeled 2-chloroaniline typically involves the reduction of 2-

nitrochlorobenzene with iron filings in the presence of a mineral acid like hydrochloric acid.[3]
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The resulting 2-chloroaniline is then treated with hydrochloric acid to form the hydrochloride

salt. A similar procedure would be followed for the ¹³C₆-labeled analogue.

Applications in Research and Drug Development
The primary application of 2-Chloroaniline Hydrochloride-¹³C₆ is as an internal standard in

quantitative analytical methods, particularly those employing mass spectrometry.[1]

Key Applications:

Pharmacokinetic Studies: To accurately quantify the concentration of a drug candidate

containing the 2-chloroaniline moiety in biological matrices such as plasma, urine, or tissue

homogenates.

Metabolism Studies: To track and quantify the formation of metabolites derived from a parent

drug containing the 2-chloroaniline structure.

Environmental Analysis: For the precise quantification of 2-chloroaniline, a known

environmental contaminant, in various environmental samples.

Toxicology Studies: To support toxicological assessments by providing accurate

concentration measurements of 2-chloroaniline in exposure studies.

The use of a stable isotope-labeled internal standard like 2-Chloroaniline Hydrochloride-¹³C₆ is

crucial for correcting for variations in sample preparation, instrument response, and matrix

effects, thereby ensuring the accuracy and precision of the analytical results.

Experimental Protocols
General Protocol for Use as an Internal Standard in LC-
MS/MS Analysis
This protocol provides a general workflow for the use of 2-Chloroaniline Hydrochloride-¹³C₆ as

an internal standard for the quantification of unlabeled 2-chloroaniline in a biological matrix.

Materials:

2-Chloroaniline Hydrochloride-¹³C₆ (Internal Standard, IS)
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Unlabeled 2-chloroaniline (Analyte)

Biological matrix (e.g., plasma, urine)

High-purity solvents (e.g., methanol, acetonitrile, water)

Formic acid or other suitable mobile phase modifier

LC-MS/MS system

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of the analyte (e.g., 1 mg/mL) in a suitable solvent (e.g.,

methanol).

Prepare a stock solution of the internal standard (IS), 2-Chloroaniline Hydrochloride-¹³C₆,

(e.g., 1 mg/mL) in the same solvent.

Preparation of Calibration Standards and Quality Control Samples:

Prepare a series of calibration standards by spiking known concentrations of the analyte

into the biological matrix.

Prepare quality control (QC) samples at low, medium, and high concentrations in the same

manner.

To each calibration standard and QC sample, add a fixed concentration of the IS.

Sample Preparation (Protein Precipitation - Example for Plasma):

To an aliquot of the plasma sample (calibration standard, QC, or unknown), add the IS

solution.

Add 3 volumes of cold acetonitrile or methanol to precipitate the proteins.

Vortex the samples and centrifuge at high speed.
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Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase.

LC-MS/MS Analysis:

Inject the prepared samples onto the LC-MS/MS system.

Develop a suitable LC method to achieve chromatographic separation of the analyte and

IS from other matrix components.

Optimize the MS/MS parameters (e.g., precursor ion, product ion, collision energy) for

both the analyte and the IS in multiple reaction monitoring (MRM) mode.

Data Analysis:

Integrate the peak areas of the analyte and the IS.

Calculate the peak area ratio (analyte/IS).

Construct a calibration curve by plotting the peak area ratio against the concentration of

the analyte for the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
Workflow for Quantitative Analysis Using a ¹³C-Labeled
Internal Standard
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Caption: Workflow for quantitative analysis using a ¹³C-labeled internal standard.
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Logical Relationships of Chemical Properties
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Caption: Interrelation of the chemical properties of 2-Chloroaniline Hydrochloride-¹³C₆.

Safety Information
2-Chloroaniline and its salts are toxic. Appropriate safety precautions must be taken when

handling this compound.

Hazard Classifications: Acute Toxicity (Oral, Dermal), Eye Irritation, Specific Target Organ

Toxicity (Repeated Exposure), and Hazardous to the Aquatic Environment.

Signal Word: Danger

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection. Work in a well-ventilated area or under a fume hood.

Handling: Avoid contact with skin and eyes. Do not breathe dust.

Storage: Store in a tightly closed container in a dry and well-ventilated place at the

recommended temperature (2-8°C).

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
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Conclusion
2-Chloroaniline Hydrochloride-¹³C₆ is a high-purity, stable isotope-labeled compound that

serves as an invaluable tool for researchers in drug development, environmental science, and

toxicology. Its use as an internal standard in mass spectrometry-based quantitative assays

ensures the accuracy, precision, and reliability of analytical data. While specific experimental

data for the labeled compound is limited in public literature, this guide provides a

comprehensive overview of its properties and a practical framework for its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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